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The choice of analytical modality fundamentally shifts the sources of measurement uncertainty.

Phenothiazines, characterized by their tricyclic structure, are highly responsive to both

ultraviolet (UV) detection and electrospray ionization (ESI) in mass spectrometry.

HPLC-UV (Pharmaceutical QA/QC): Used primarily for high-concentration active

pharmaceutical ingredient (API) formulations (e.g., Metopimazine). Because this method

typically relies on external calibration, its uncertainty is heavily driven by physical sample

preparation—specifically, the absolute accuracy of volumetric flasks and analytical

balances[3].

LC-MS/MS (Trace/Biological Analysis): Used for detecting multi-class veterinary drug

residues (e.g., chlorpromazine in fishery products) at trace levels (ng/g)[4]. Here, the use of

isotopically labeled internal standards (IS) mathematically cancels out volumetric errors.

However, the uncertainty budget is instead dominated by matrix effects (ion

suppression/enhancement) and extraction recovery variances.
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Analytical Technique Selection

HPLC-UV
(Pharmaceutical QA/QC)

LC-MS/MS
(Trace/Biological Analysis)
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Workflow comparing HPLC-UV and LC-MS/MS phenothiazine analysis and their primary

uncertainty drivers.
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Dissecting the Sources of Uncertainty: A
Comparative Analysis
To build a robust MU budget, we must understand the causality behind experimental errors.

Table 1 outlines how the uncertainty contributors shift between the two primary testing

modalities.

Table 1: Comparative Analysis of Uncertainty Contributors in Phenothiazine Analysis
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Source of
Uncertainty

HPLC-UV
Contribution (%)

LC-MS/MS
Contribution (%)

Causality &
Mechanistic
Explanation

Volumetric

Preparation
High (~40%) Low (<5%)

HPLC relies on

absolute volumes for

external calibration.

LC-MS/MS uses

internal standards (IS)

added early in the

workflow; post-spiking

volumetric losses are

normalized by the IS

ratio.

Calibration &

Regression
High (~36%) Moderate (~20%)

HPLC-UV variance is

tied to the linear

regression residuals

of the external

curve[3]. MS variance

is mitigated by the IS,

though

heteroscedasticity at

trace levels requires

weighted regression.

Matrix Effects &

Recovery
Low (<5%) High (~60%)

UV detection is

relatively immune to

co-eluting invisible

matrix components.

ESI-MS is highly

susceptible to matrix

components

competing for charge

droplets, altering

ionization

efficiency[4].
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Instrument Precision Moderate (~15%) Moderate (~15%)

Driven by autosampler

injection repeatability

and inherent detector

baseline noise in both

modalities.

Step-by-Step Protocol: The EURACHEM/CITAC
Bottom-Up Evaluation
The following methodology details how to calculate the Measurement Uncertainty for a

phenothiazine assay (e.g., HPLC-UV determination of Metopimazine) using the ISO-GUM

compliant EURACHEM/CITAC "Bottom-Up" approach[2].

Phase 1: Definition and Modeling

Define the Measurand: Clearly specify the analyte, matrix, and unit. Example: Concentration

of Metopimazine in tablet formulation (mg/L).

Construct the Equation: Write the exact mathematical formula used to calculate the final

result.

Cfinal​=msample​Ccurve​×Vsample​​×Purity

Phase 2: Component Quantification Evaluate each parameter in your equation using either

Type A (statistical analysis of experimental data) or Type B (heuristic data from calibration

certificates) methods[2]. 3. Calculate Type A Uncertainty (Repeatability, urep​): Inject the

phenothiazine standard 10 times. Calculate the relative standard deviation (RSD). urep​=n​RSD​.

4. Calculate Type B Uncertainty (Weighing, um​): Consult the analytical balance calibration

certificate. If the manufacturer states an uncertainty of ±0.1 mg (rectangular distribution),

standard uncertainty um​=3​0.1​. 5. Calculate Type B Uncertainty (Volume, uV​): For a 100 mL

Class A volumetric flask with a tolerance of ±0.1 mL, account for both calibration tolerance (

ucal​=6​0.1​for triangular distribution) and temperature expansion of the solvent.

Phase 3: Mathematical Combination 6. Convert to Relative Uncertainties: Divide each standard

uncertainty by its nominal value to get relative standard uncertainties ( urel​). 7. Calculate

Combined Uncertainty ( uc​): Use the root-sum-square method:
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uc​=Cfinal​×(um,rel​)2+(uV,rel​)2+(ucal,rel​)2+(urep,rel​)2​
Calculate Expanded Uncertainty ( U ): Multiply uc​by a coverage factor ( k ). For a 95%
confidence interval, k=2

U=k×uc​

Phase 4: The Self-Validation Check (Critical Step) A common pitfall is underestimating

uncertainty by missing hidden variables. To make this protocol self-validating, compare your

calculated uc​against the standard deviation of your method's Intermediate Precision ( sIP​)

gathered over several months. If uc​<sIP​, your bottom-up model is incomplete, and you must

integrate top-down proficiency testing data to correct the deficit[5].
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1. Define Measurand
(e.g., Metopimazine Conc.)

2. Identify Uncertainty Sources
(Ishikawa Diagram Logic)

Sample Mass (u_m)
[Type B]

Volumetric Flasks/Pipettes (u_V)
[Type B]

Calibration Curve (u_cal)
[Type A]

Method Repeatability (u_p)
[Type A]

3. Quantify Standard Uncertainties

4. Calculate Combined Uncertainty (u_c)
(Root Sum Square)

5. Expanded Uncertainty (U)
(Multiply by k=2)
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Step-by-step bottom-up evaluation of measurement uncertainty based on EURACHEM/CITAC

guidelines.
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Experimental Data: Quantitative Performance
Comparison
Recent metrological studies highlight the practical differences in expanded uncertainty between

these two modalities. Table 2 summarizes experimental data from validated phenothiazine

assays.

Table 2: Method Performance & Expanded Uncertainty (U) Comparison

Parameter
HPLC-UV
(Pharmaceuticals)

LC-MS/MS
(Biological/Food Matrices)

Target Analyte Metopimazine (API) Multi-class Phenothiazines

Concentration Range High ( μ g/mL) Trace (0.0005–0.005 mg/kg)

Expanded Uncertainty ( U ,

k=2 )
~0.69% ~15.0% - 22.1%

Dominant MU Factor
Standard Prep & Sample

Volume (76.1% combined)

Matrix Recovery & Ion

Suppression

Primary Reference [3] [4]

Insight: In the HPLC-UV study of Metopimazine, sample volume and calibration standard

preparation accounted for a staggering 76.1% of the total uncertainty[3]. This proves that to

improve HPLC precision, laboratories should upgrade their gravimetric/volumetric tools (e.g.,

using automated gravimetric dilutors) rather than investing in a more sensitive UV detector.

Conversely, LC-MS/MS uncertainty is dominated by matrix effects, requiring extensive sample

clean-up (e.g., Solid Phase Extraction) to lower the expanded uncertainty.

Advanced Validation: GUM vs. Monte Carlo
Simulations
While the ISO-GUM (bottom-up) approach relies on the law of propagation of uncertainty, it

assumes that all uncertainty variables follow a normal distribution and that the mathematical
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model is strictly linear. In complex phenothiazine LC-MS/MS assays where non-linear matrix

effects occur, this assumption can fail.

Advanced laboratories are now utilizing Monte Carlo Simulations (MCS) to validate their GUM

calculations[3]. MCS uses computational algorithms to run tens of thousands of simulated

assay iterations, randomly sampling from the specific probability distributions (rectangular,

triangular, normal) of every uncertainty source. If the expanded uncertainty calculated by MCS

matches the GUM calculation (as demonstrated in recent metopimazine validations[3]), the

laboratory has absolute, mathematically proven confidence that their uncertainty budget is fit

for purpose.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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